Cas no 583887-42-7 (2,5-Hexanedione, 3-(3-fluorophenyl)-)
583887-42-7 structure
Product Name:2,5-Hexanedione, 3-(3-fluorophenyl)-
CAS No:583887-42-7
MF:C12H13FO2
MW:208.228827238083
CID:342248
PubChem ID:11401522
Update Time:2025-04-19
2,5-Hexanedione, 3-(3-fluorophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2,5-Hexanedione, 3-(3-fluorophenyl)-
- 3-(3-fluorophenyl)hexane-2,5-dione
- 583887-42-7
- DTXSID40464728
-
- Inchi: 1S/C12H13FO2/c1-8(14)6-12(9(2)15)10-4-3-5-11(13)7-10/h3-5,7,12H,6H2,1-2H3
- InChI Key: FVFLVPSNDWLKAR-UHFFFAOYSA-N
- SMILES: FC1=CC=CC(=C1)C(C(C)=O)CC(C)=O
Computed Properties
- Exact Mass: 208.08999
- Monoisotopic Mass: 208.08995782g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 250
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 34.1Ų
Experimental Properties
- PSA: 34.14
2,5-Hexanedione, 3-(3-fluorophenyl)- Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
583887-42-7 (2,5-Hexanedione, 3-(3-fluorophenyl)-) Related Products
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